![molecular formula C16H15Cl2FN4O2 B2953317 N-(3,4-dichlorophenyl)-3-((5-fluoropyrimidin-2-yl)oxy)piperidine-1-carboxamide CAS No. 2034429-46-2](/img/structure/B2953317.png)
N-(3,4-dichlorophenyl)-3-((5-fluoropyrimidin-2-yl)oxy)piperidine-1-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(3,4-dichlorophenyl)-3-((5-fluoropyrimidin-2-yl)oxy)piperidine-1-carboxamide, also known as PF-06463922, is a novel and potent inhibitor of the receptor tyrosine kinase, c-MET. It is a small molecule drug that has shown promise in preclinical studies as a potential treatment for various types of cancer. In
Scientific Research Applications
Synthesis and Molecular Interaction
The synthesis of related compounds and their interaction with biological receptors highlight the foundational research into the chemical's applications. For instance, compounds with structural similarities have been synthesized to investigate their potential as radiotracers for studying cannabinoid receptors through positron emission tomography, demonstrating the chemical's relevance in neuropharmacology and imaging studies (Katoch-Rouse & Horti, 2003). Another study focused on the molecular interaction of a closely related antagonist with the CB1 cannabinoid receptor, using computational models to understand the binding dynamics, which is crucial for designing receptor-specific drugs (Shim et al., 2002).
Biological Activity and Potential Therapeutic Applications
Research on derivatives of pyrimidines, such as the one discussed, often explores their biological activity and potential as therapeutic agents. For example, the design and synthesis of triazinyl carboxamide derivatives have been explored for their antitubercular and antibacterial activities, demonstrating the compound's relevance in addressing infectious diseases (Bodige et al., 2020). Furthermore, the synthesis of curcumin mimics has shown high anti-proliferative properties, indicating potential applications in cancer therapy (Fawzy et al., 2019).
Advanced Synthesis Techniques and Medicinal Chemistry
Advanced synthesis techniques and the exploration of medicinal chemistry are also prominent themes in the research surrounding this compound. The development of novel 2,4-disubstituted-5-fluoropyrimidines as potential kinase inhibitors is a testament to the ongoing efforts to find new therapeutic agents for cancer treatment, showcasing the compound's role in drug discovery (Wada et al., 2012).
properties
IUPAC Name |
N-(3,4-dichlorophenyl)-3-(5-fluoropyrimidin-2-yl)oxypiperidine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15Cl2FN4O2/c17-13-4-3-11(6-14(13)18)22-16(24)23-5-1-2-12(9-23)25-15-20-7-10(19)8-21-15/h3-4,6-8,12H,1-2,5,9H2,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RPVFEJNJNTXVOX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C(=O)NC2=CC(=C(C=C2)Cl)Cl)OC3=NC=C(C=N3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15Cl2FN4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
385.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.